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Compound of Interest

Compound Name: Zinc acetylacetonate

Cat. No.: B078574 Get Quote

An In-depth Technical Guide to the Safe Handling of Zinc Acetylacetonate

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling precautions for all laboratory chemicals is paramount. This guide

provides a comprehensive overview of the safety protocols for zinc acetylacetonate, a

common organometallic complex.

Chemical Identification
Identifier Value

Chemical Name Zinc acetylacetonate

Synonyms
Bis(2,4-pentanedionato)zinc, Zinc(II)

acetylacetonate, Zinc bis(acetylacetonate)[1][2]

CAS Number 14024-63-6[1]

Molecular Formula C10H14O4Zn[1]

Molecular Weight 263.61 g/mol [1]

Hazard Identification and Classification
Zinc acetylacetonate is classified as a hazardous substance and requires careful handling to

minimize risk.[3] The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a standardized framework for communicating hazard information.
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GHS Classification
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[4]

Eye Irritation 2A
H319: Causes serious eye

irritation[1][4]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4]

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms and Precautionary Statements

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-acetylacetonate
https://www.chemicalbook.com/msds/zinc-ii-acetylacetonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-acetylacetonate
https://www.chemicalbook.com/msds/zinc-ii-acetylacetonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-acetylacetonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Pictograms

Precautionary Statements (Examples)

Exclamation Mark

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Environment

P273: Avoid release to the environment.

Click to download full resolution via product page

Caption: GHS Pictograms and associated precautionary statements for Zinc Acetylacetonate.

Physical and Chemical Properties
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Property Value

Appearance Off-white to yellow crystalline powder[5][6]

Odor No information available[6]

Melting Point 124 - 126 °C[6]

Boiling Point 129 - 131 °C @ 10 mmHg[6]

Solubility Soluble in organic solvents[7]

Autoignition Temperature 580 °C[5]

Toxicological Information
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5] Inhalation

of dust may cause respiratory tract irritation.[5] Ingestion is harmful, and the substance can

cause skin and serious eye irritation.[5][6] It may also cause an allergic skin reaction.[1]

Toxicity Data Value Species

LD50 (Intraperitoneal) 50 mg/kg Rat[2][3][4]

Safe Handling and Storage
A logical workflow should be followed to ensure the safe handling of zinc acetylacetonate
from procurement to disposal.
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Risk Assessment
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Caption: Workflow for the safe handling of zinc acetylacetonate.

Engineering Controls
Work with zinc acetylacetonate should be conducted in a well-ventilated area, preferably in a

chemical fume hood to minimize inhalation exposure.[5][8] Facilities should be equipped with

an eyewash station and a safety shower.[5]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling zinc acetylacetonate:
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Protection Type Recommendation

Eye/Face Protection Chemical splash goggles or a face shield.[5][9]

Skin Protection
Impervious gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[5][8]

Respiratory Protection

A NIOSH-approved respirator should be used if

exposure limits are exceeded or if irritation is

experienced.[5][8]

Storage
Store in a cool, dry, well-ventilated area in a tightly closed container.[5][8][9] It is hygroscopic

and should be protected from moisture.[8]

First Aid Measures
In case of exposure, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[5]

Skin Contact

Remove contaminated clothing and shoes.

Flush the skin with plenty of water for at least 15

minutes. Seek medical attention if irritation or a

rash occurs.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[5]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[5][9]
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Accidental Release Measures
In the event of a spill, wear appropriate PPE.[3] Vacuum or sweep up the material and place it

into a suitable, labeled disposal container.[5] Avoid generating dust.[5] Prevent the material

from entering drains or waterways.[5][9]

Experimental Protocols for Safety Assessment
While specific experimental protocols for zinc acetylacetonate are not publicly available, the

following standard methodologies are employed to assess the safety and toxicity of chemical

compounds.

Acute Dermal Toxicity (OECD TG 402)
This guideline provides a method for assessing the short-term toxic effects of a substance

applied to the skin. A known quantity of the substance is applied to the shaved skin of

laboratory animals (typically rats or rabbits) for 24 hours. The animals are then observed for 14

days for signs of toxicity and mortality. This data is used to determine the LD50 (lethal dose for

50% of the test population).

Acute Eye Irritation/Corrosion (OECD TG 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion. A small

amount of the test substance is applied to one eye of a laboratory animal (historically rabbits).

The eyes are then examined for up to 21 days for signs of irritation, such as redness, swelling,

and corneal opacity.

Skin Sensitization (OECD TG 429 - Local Lymph Node
Assay: LLNA)
The LLNA is a method for identifying potential skin sensitizers. The test substance is applied to

the ears of mice for three consecutive days. The proliferation of lymphocytes in the draining

lymph nodes is then measured. A significant increase in lymphocyte proliferation indicates that

the substance is a skin sensitizer.

Disposal Considerations
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Dispose of zinc acetylacetonate and its containers in accordance with local, regional, and

national regulations.[1] Waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[6]

Conclusion
Zinc acetylacetonate is a valuable reagent in research and development. However, it poses

several health and environmental hazards. By adhering to the safety precautions outlined in

this guide, researchers can minimize their risk of exposure and ensure a safe laboratory

environment. A thorough understanding of the hazards, proper handling techniques, and

emergency procedures is essential for the responsible use of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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